Cas no 2229539-44-8 (2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229539-44-8
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5980445
• PubChem ID: 165843413
• Update Time: 2025-05-27

2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2229539-44-8
• EN300-1946105

• Inchi： 1S/C11H10F2O3/c1-16-8-5-3-2-4-7(8)10(9(14)15)6-11(10,12)13/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： YJTPTXMFDFPCNY-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC=CC=1OC)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid

Research Brief on 2,2-Difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS: 2229539-44-8)

In recent years, the compound 2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS: 2229539-44-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique difluoro and methoxyphenyl substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid involves a multi-step process that leverages advanced fluorination techniques and cyclopropanation strategies. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further biological evaluation. Notably, the presence of the difluoro moiety enhances the compound's metabolic stability, while the methoxyphenyl group contributes to its binding affinity with target proteins.

In vitro and in vivo studies have elucidated the compound's mechanism of action, particularly its role as a modulator of key signaling pathways. For instance, research has demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes implicated in inflammatory responses. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent. These findings are supported by molecular docking studies, which highlight the compound's interactions with active sites of target proteins.

Despite these promising results, challenges remain in the development of 2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid as a therapeutic agent. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and biological activity make it a compelling candidate for further investigation. Ongoing research aims to explore its derivatives and optimize its pharmacokinetic properties to enhance clinical applicability.

In conclusion, 2,2-difluoro-1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid represents a promising scaffold in medicinal chemistry, with potential applications in inflammation and oncology. Continued research efforts will be crucial in translating these preclinical findings into therapeutic breakthroughs. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and development of novel bioactive compounds.